Cas no 106265-79-6 (4,4,4-trifluoro-3,3-dimethylbutanal)

• Product Name: 4,4,4-trifluoro-3,3-dimethylbutanal
• CAS No: 106265-79-6
• MF: C₆H₉F₃O
• MW: 154.130272626877
• CID: 1177090
• PubChem ID: 71334221
• Update Time: 2025-04-20

4,4,4-trifluoro-3,3-dimethylbutanal Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3,3-dimethylbutanal
• DTXSID20762370
• 106265-79-6
• Butanal, 4,4,4-trifluoro-3,3-dimethyl-
• 4,4,4-trifluoro-3,3-dimethyl-butanal
• AT22047
• SCHEMBL17238914

• Inchi： 1S/C6H9F3O/c1-5(2,3-4-10)6(7,8)9/h4H,3H2,1-2H3
• InChI Key： FMTVAYVETMIKHT-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)CC=O)(F)F

Computed Properties

• Exact Mass: 154.06057
• Monoisotopic Mass: 154.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07